Cas no 653599-32-7 (1H-Indole-1-acetic acid, 3-((4,5,7-trifluoro-2-benzothiazolyl)methyl)-, monohydrate)

• Product Name: 1H-Indole-1-acetic acid, 3-((4,5,7-trifluoro-2-benzothiazolyl)methyl)-, monohydrate
• CAS No: 653599-32-7
• MF: C₁₈H₁₃F₃N₂O₃S
• MW: 394.367633581162
• CID: 399829
• Update Time: 2023-08-03

1H-Indole-1-acetic acid, 3-((4,5,7-trifluoro-2-benzothiazolyl)methyl)-, monohydrate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 3-[(4,5,7-trifluoro-2-benzothiazolyl)methyl]-,monohydrate
• 2-[3-[(4,5,7-trifluoro-1,3-benzothiazol-2-yl)methyl]indol-1-yl]acetic acid,hydrate
• 9Z74BD3QPP
• Lidorestat [USAN:INN]
• Lidorestat (USAN)
• Lidorestat monohydrate
• D03803
• 1H-Indole-1-acetic acid, 3-((4,5,7-trifluoro-2-benzothiazolyl)methyl)-, monohydrate
• 3-((4,5,7-Triflurobenzothiazol-2-yl)methyl)-1H-indol-1-yl)acetic acid, monohydrate

• Inchi： 1S/C18H11F3N2O2S.H2O/c19-11-6-12(20)18-17(16(11)21)22-14(26-18)5-9-7-23(8-15(24)25)13-4-2-1-3-10(9)13;/h1-4,6-7H,5,8H2,(H,24,25);1H2
• InChI Key： DLZGQGBHYCAKQA-UHFFFAOYSA-N
• SMILES： S1C2C(=CC(=C(C=2N=C1CC1=CN(CC(=O)O)C2C=CC=CC1=2)F)F)F.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Topological Polar Surface Area: 84.4